Cas no 480-44-4 (Acacetin)

• Product Name: Acacetin
• CAS No: 480-44-4
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• MDL: MFCD00016936
• CID: 37667
• PubChem ID: 354334663
• Update Time: 2025-04-18

Acacetin Chemical and Physical Properties

Names and Identifiers

• Acacetin
• 5,7-dihydroxy-2-(4-methoxyphenyl)-4h-1-benzopyran-4-on
• 5,7-dihydroxy-4’-methoxy-flavon
• 5,7-dioxy-4’-methoxyflavone
• acacetine
• apisenin4’-methylether
• buddleoflavonol
• 5,7-DIHYDROXY-4'-METHOXYFLAVONE
• 5,7-dihydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one
• 5,7-dihydroxy-2-(4-methoxyphenyl)chromen-4-one
• ACACETIN(METHYL-4'-APIGENIN)(AS) PrintBack
• ACACETIN(METHYL-4'-APIGENIN)(RG)
• ACACETIN(METHYL-4'-APIGENIN)(RG) PrintBack
• 4′-Methylapigenin
• 5,7-Dihydroxy-4′-methoxyflavone
• Apigenin 4′-methyl ether
• Linarigenin
• Apigenin 4'-Methyl Ether
• 5,7-dihydroxy-2-(4-methoxyphenyl)-4-benzopyrone
• 4'-Methoxyapigenin
• Linarisenin
• Akatsetin
• 5,7-Dioxy-4'-methoxyflavone
• Apisenin 4'-methyl ether
• Apigenin 4'-dimethyl ether
• Flavone, 5,7-dihydroxy-4'-methoxy-
• 4H-1-BENZOPYRAN-4-ONE, 5,7-DIHYDROXY-2-(4-METHOXYPHENYL)-
• 4'-Methoxy-5,7-dihydroxyflavone
• NSC76061
• AKOS015903365
• HMS2097K11
• BCP15815
• KBioSS_000595
• BRD-K77685744-001-07-7
• NCGC00179402-01
• IDI1_000878
• ACAETIN
• s5318
• FT-0645060
• SMP1_000001
• NCGC00016458-05
• 5,7-dihydroxy-2-(4-methoxyphenyl)-4h-1-benzopyran-4-one
• Acacetin, >=97.0% (HPLC)
• Spectrum5_000930
• 480-44-4
• DivK1c_000878
• NCGC00016458-04
• NCGC00016458-01
• NCGC00016458-02
• AS-70345
• WLN: T66 BO EVJ CR DO1& GQ IQ
• BDBM23415
• CS-5336
• KWI7J0A2CC
• Prestwick0_000695
• Prestwick2_000695
• CHEMBL243664
• SR-01000841189
• HMS1922P12
• 5-18-04-00575 (Beilstein Handbook Reference)
• BE7185D3-6331-4E84-8C8E-5D10E505E37A
• SR-01000841189-3
• NSC-76061
• NCGC00095213-02
• 4'-Methylapigenin
• DANYIYRPLHHOCZ-UHFFFAOYSA-N
• BPBio1_000935
• Flavone,7-dihydroxy-4'-methoxy-
• HMS1570K11
• Q2822213
• Spectrum_000135
• SPECTRUM200499
• SCHEMBL107712
• Prestwick3_000695
• SMR001233299
• NINDS_000878
• MLS002153960
• MLS002693970
• C01470
• 1ST15637
• Acacetin, analytical standard
• MFCD00016936
• NSC 76061
• KBio2_000595
• DTXSID00197383
• NCGC00095213-03
• ACACETIN [MI]
• APIGENIN-4'-METHYL ETHER
• Prestwick_49
• HMS2234J17
• 5,7-Dihydroxy-4
• BRD-K77685744-001-03-6
• BCBcMAP01_000082
• EINECS 207-552-3
• 4H-1-Benzopyran-4-one,7-dihydroxy-2-(4-methoxyphenyl)-
• HMS502L20
• SPBio_002770
• CAS-480-44-4
• 2-(4-Methoxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one
• Prestwick1_000695
• KBio2_005731
• KBio1_000878
• NCGC00016458-03
• LMPK12110468
• HMS3374F03
• 4'-O-Methylapigenin
• NS00031752
• BSPBio_000849
• CCG-208517
• BRN 0277879
• Acaceztin
• Kinome_3212
• KBio2_003163
• 5,7-Dihydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one #
• UNII-KWI7J0A2CC
• AC-33976
• NCGC00095213-01
• CHEBI:15335
• HY-N0451
• SR-01000841189-4
• ConMedNP.1567
• 5,7-Dihydroxy 4'-methoxyflavone
• MLSMR
• SA149_14.1
• DB-051509
• A3013
• Acacetin?
• HY-N0451R
• FA16905
• DTXCID10119874
• Flavone, 5,7-dihydroxy-4'-methoxy-(8CI)
• 2-(4-Methoxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one;4'-O-Methylapigenin;5,7-Dihydroxy-4'-methoxyflavone
• Acacetin (Standard)

• MDL： MFCD00016936
• Inchi： 1S/C16H12O5/c1-20-11-4-2-9(3-5-11)14-8-13(19)16-12(18)6-10(17)7-15(16)21-14/h2-8,17-18H,1H3
• InChI Key： DANYIYRPLHHOCZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=CC(=CC1=2)O)O)=O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 284.06800
• Monoisotopic Mass: 284.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 2.1
• Topological Polar Surface Area: 76
• Molecular Weight: 284.26

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2160 (rough estimate)
• Melting Point: 260-265 °C (lit.)
• Boiling Point: 518.6 ℃ at 760 mmHg
• Flash Point: 198.2 °C
• Refractive Index: 1.6200 (estimate)
• PSA: 79.90000
• LogP: 2.87980
• Merck: 13
• λmax: 335(EtOH)(lit.)
• Solubility: Soluble in hot ethanol, insoluble in ether, soluble in alkali and yellow.

Acacetin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-8-10
• RTECS：DJ3002000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Other Chemical Reagents